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The chiral Ni(II) complex of the Schiff base of glycine with (S)-2-(N-(N'-Benzylprolyl)amino)benzophenone

((S)-BPB) is an equivalent of nucleophilic glycine. It enables the convenient, high-yielding, and

diastereoselective synthesis of α-amino-β-substituted-γ,γ-disubstituted butyric acid derivatives via a one-pot,

three-component tandem reaction [1]. This method efficiently constructs two or three adjacent chiral centers

in a single step under mild conditions, providing a valuable route to biologically relevant amino acid

frameworks [1].

Optimized Reaction Conditions and Substrate Scope

The model reaction between the Ni(II) glycinate complex, benzaldehyde, and malononitrile was optimized

for base and solvent. The table below summarizes key findings for the malononitrile series of substrates,

yielding products with the (S,2S,3R) configuration [1].

Table 1: Optimization of Base and Solvent for Model Reaction [1]

Entry Base (3 equiv.) Solvent Yield (%) de (%)

1 DBU (0.15 equiv.) CH₃CN 94 88

2 Triethylamine (TEA) CH₃CN 97 94
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Entry Base (3 equiv.) Solvent Yield (%) de (%)

3 Hünig's Base (DIEA) CH₃CN 94 96

4 4-Methylmorpholine (NMM) CH₃CN 63 92

5 Piperidine CH₃CN 89 96

6 DIEA DMF 99 88

7 DIEA Ethyl Acetate (EA) 98 80

8 DIEA Methanol (MeOH) 99 88

9 DIEA Dichloromethane (DCM) 97 58

10 DIEA Dioxane 91 97

11 DIEA Chloroform (CHCl₃) 59 90

12 DIEA Dimethyl Sulfoxide (DMSO) 91 76

The reaction tolerates a range of aromatic aldehydes with electron-withdrawing or electron-donating groups,

as well as different Michael acceptors like malononitrile or ethyl cyanoacetate [1].

Table 2: Substrate Scope for the Three-Component Reaction [1]

Product Aromatic Aldehyde (R) EWG Yield (%) de (%)

(S,2S,3R)-7a Phenyl CN 91 97

(S,2S,3R)-7b 4-(t-Butyl)-phenyl CN 86 >99

(S,2S,3R)-7c 3-Chloro-phenyl CN 52 90

(S,2S,3R)-7d 4-Fluoro-phenyl CN 83 93

(S,2S,3R)-7e 4-Bromo-phenyl CN 44 98
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Product Aromatic Aldehyde (R) EWG Yield (%) de (%)

(S,2S,3R)-7f 3,4-Dichloro-phenyl CN 84 97

(S,2S,3R)-7g 3-Bromo-phenyl CN 38 95

(S,2S,3R)-7h 3-Methoxy-phenyl CN 82 >99

(S,2S,3R)-7i 2-Naphthyl CN 80 98

(S,2S,3R)-7j 1-Naphthyl CN 26 98

(S,2S,3R,4S)-7m Phenyl COOEt 78 98

(S,2S,3R,4S)-7n 2-Bromo-phenyl COOEt 88 >99

(S,2S,3R,4S)-7o 3-Chloro-phenyl COOEt 89 97

General Reaction Scheme and Stereochemistry

The following diagram illustrates the general workflow and chemical transformation of the three-component

reaction.
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Diagram 1: Workflow of the Three-Component Tandem Reaction.

The absolute and relative configurations of the products, confirmed by X-ray crystallography, are (S,2S,3R)

for the malononitrile series and (S,2S,3R,4S) for the ethyl cyanoacetate series [1].

Detailed Experimental Protocol

The following is a general procedure adapted from the literature for the three-component synthesis of

(S,2S,3R)-7a from benzaldehyde, malononitrile, and the Ni(II)-(S)-BPB-Gly complex [1].

Materials

Ni(II)-(S)-BPB-Gly Complex: Prepare according to established literature methods [1].
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Benzaldehyde
Malononitrile
N,N-Diisopropylethylamine (DIEA, Hünig's base)
1,4-Dioxane (anhydrous)
Silica gel (for column chromatography)

Procedure

Reaction Setup: In a round-bottom flask equipped with a stir bar, combine the Ni(II)-(S)-BPB-Gly

complex (1.0 mmol), benzaldehyde (1.0 mmol), and malononitrile (1.0 mmol) in anhydrous 1,4-
dioxane (10 mL) [1].

Initiation: Add DIEA (3.0 mmol, 3 equivalents) to the reaction mixture at ambient temperature [1].
Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer

chromatography (TLC). The reaction is typically complete within several hours.
Work-up: After completion, concentrate the reaction mixture under reduced pressure using a rotary

evaporator.
Purification: Purify the crude product by silica gel column chromatography using an appropriate

eluent system (e.g., a gradient of petroleum ether and ethyl acetate) to isolate the pure product
(S,2S,3R)-7a as a major diastereomer [1].

Analysis: The diastereomeric excess (de) can be determined by HPLC analysis. The absolute
configuration can be confirmed by X-ray crystallography [1].

Methodological Extensions and Applications

The versatility of the Ni(II)-(S)-BPB framework extends beyond three-component reactions with glycine. A

related strategy involves Michael additions to dehydroalanine complexes for synthesizing β-heterocyclic

α-amino acids [2].

The diagram below illustrates this alternative pathway using a dehydroalanine complex, which is particularly

useful for introducing heterocyclic side chains.
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Diagram 2: Synthesis of β-Heterocyclic Amino Acids via Dehydroalanine Addition.

This method allows for the synthesis of various novel enantiomerically enriched β-heterocyclic α-amino

acids (e.g., containing 1,2,4-triazole, pyrimidine, or piperazine moieties) in good yields and with very high

enantiomeric excess [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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